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Compound of Interest

Compound Name: Triethylammonium iodide

Cat. No.: B8681709

An In-depth Examination of Commercial Availability, Purity, and Methodologies

Introduction

Triethylammonium iodide (CAS No. 4636-73-1), a tertiary ammonium salt, is a chemical
compound with potential applications in various fields of chemical synthesis and research. This
technical guide provides a comprehensive overview of its commercial availability, purity grades,
and relevant experimental protocols for professionals in research, and drug development. It is
important to note that while information on the closely related quaternary ammonium salt,
tetraethylammonium iodide, is abundant, specific technical data for triethylammonium iodide
is less prevalent in publicly accessible resources. This guide focuses on the available
information for triethylammonium iodide and provides context from related compounds where
direct data is unavailable.

Chemical and Physical Properties

A summary of the key chemical and physical properties of triethylammonium iodide is
presented in the table below.
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Property Value Reference

CAS Number 4636-73-1 [1]

Molecular Formula C6H16IN [2]

Molecular Weight 229.10 g/mol [3]
Triethylamine hydroiodide,

Synonyms N,N-Diethylethanamine [4]
hydroiodide

Melting Point 173 °C (decomposes) [4]

Boiling Point 90.5 °C at 760 mmHg [1]

Commercial Availability

Triethylammonium iodide is available from several chemical suppliers. The typical purity and

supplier information are summarized below. It is important for researchers to contact the

suppliers directly to obtain the most current and detailed product specifications.

Supplier Reported Purity CAS Number
Alfa Chemistry Not specified 4636-73-1[1]
BOC Sciences Not specified 4636-73-1[3]
Sigma-Aldrich (as triethylamine -

o Not specified 4636-73-1
hydroiodide)
Arctom Scientific Not specified 4636-73-1[5]
LookChem Not specified 4636-73-1[4]

Purity Grades and Impurities

Detailed information on specific purity grades for commercially available triethylammonium

iodide is not consistently provided by suppliers in publicly available documentation. It is

reasonable to assume that standard technical grades are available. For applications requiring

higher purity, researchers may need to perform additional purification steps.
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The primary synthesis route for triethylammonium iodide involves the reaction of
triethylamine with hydroiodic acid. Potential impurities could include unreacted starting
materials (triethylamine and hydroiodic acid) and byproducts from side reactions.

Applications in Research and Drug Development

While specific documented applications of triethylammonium iodide in drug development are
limited in the available literature, tertiary and quaternary ammonium salts, in general, have
several roles in pharmaceutical and organic synthesis. These include their use as:

o Phase-Transfer Catalysts: Facilitating reactions between reactants in different phases (e.g.,
organic and aqueous).

» Reagents in Organic Synthesis: Acting as a source of iodide ions or as a basic catalyst.

» Intermediates in the Synthesis of Active Pharmaceutical Ingredients (APIs): Serving as
building blocks for more complex molecules.

Given its structure, triethylammonium iodide could potentially be used in similar applications.
However, specific examples and protocols are not well-documented in the searched resources.

Experimental Protocols
Synthesis and Purification

A general method for the synthesis of triethylammonium salts involves the reaction of
triethylamine with the corresponding acid. A purification method for triethylammonium iodide
has been described, which involves recrystallization.

Purification by Recrystallization:

A documented method for the purification of triethylammonium iodide involves
recrystallization from a cooled acetone/hexane mixture.[2][4] The general steps for
recrystallization are outlined below.

 Dissolution: Dissolve the impure triethylammonium iodide in a minimum amount of a
suitable hot solvent or solvent mixture (e.g., acetone).
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e Hot Filtration (optional): If insoluble impurities are present, filter the hot solution.

o Crystallization: Allow the solution to cool slowly to room temperature, followed by further
cooling in an ice bath to induce crystallization.

« Isolation: Collect the crystals by filtration, for instance, using a Blichner funnel.

o Washing: Wash the collected crystals with a small amount of cold solvent (e.g., hexane) to
remove residual soluble impurities.

e Drying: Dry the purified crystals under vacuum to remove residual solvent.

The following diagram illustrates the general workflow for the synthesis and purification of
triethylammonium iodide.
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Synthesis and Purification of Triethylammonium lodide
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A flowchart of the synthesis and purification process for triethylammonium iodide.

Quality Control and Analytical Methods
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Specific, validated analytical methods for the quality control of triethylammonium iodide are
not readily available in the public domain. However, general methods for the analysis of tertiary
amine salts can be adapted. These methods are crucial for determining purity and identifying
impurities.

General Analytical Techniques for Tertiary Amine Salts:
« Titration: Acid-base titration can be used to determine the purity of the amine salt.
e Spectroscopy:

o Infrared (IR) Spectroscopy: Can be used to identify the functional groups present in the
molecule and can be a qualitative tool to assess the presence of impurities.[6]

o Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are powerful tools
for structural elucidation and can be used to identify and quantify impurities.

e Chromatography:

o High-Performance Liquid Chromatography (HPLC): Can be used to separate and quantify
the main component and any impurities.

o lon Chromatography: Can be used to determine the iodide content.

o Elemental Analysis: Can be used to determine the elemental composition (C, H, I, N) and
confirm the empirical formula.

A general workflow for the quality control of a tertiary amine salt like triethylammonium iodide
is depicted below.
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General Quality Control Workflow for Triethylammonium lodide

Physical Characterization Purity and Impurity
(Appearance, Melting Point) Analysis

7
/UE/Nification ' l # \:’urity & ImpuritM

IR Spectroscopy NMR Spectroscopy - d '_ S ° Titration HPLC Elemental Analysis

Identification Tests

Click to download full resolution via product page

A diagram showing a typical quality control process for a chemical compound.

Conclusion

Triethylammonium iodide is a commercially available tertiary ammonium salt. While detailed
technical information regarding its specific purity grades, applications in drug development, and
validated analytical methods is not as extensively documented as for other related ammonium
salts, this guide provides a summary of the currently available data. Researchers and drug
development professionals should consider the information presented here as a starting point
and are encouraged to perform further purification and develop specific analytical methods as
required for their particular applications. Direct communication with chemical suppliers is
recommended to obtain detailed product specifications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Researchers and Drug Development Professionals]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b8681709#commercial-availability-and-
purity-grades-of-triethylammonium-iodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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